2-({[4-benzyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-chloropyrazine

• IUPAC Name: 2-[(4-benzyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanylmethyl]-5-chloropyrazine
• InChI: InChI=1S/C18H14ClN5S2/c19-16-10-20-14(9-21-16)12-26-18-23-22-17(15-7-4-8-25-15)24(18)11-13-5-2-1-3-6-13/h1-10H,11-12H2
• InChI Key: DLXCWIZXBQVMJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NN=C2SCC3=CN=C(C=N3)Cl)C4=CC=CS4
• Molecular Formula: C18H14ClN5S2
• Molecular Weight: 399.9 g/mol

Description

The compound contains several functional groups including a benzyl group, a thiophene ring, a 1,2,4-triazole ring, a sulfanyl group, and a chloropyrazine ring. These groups are common in many biologically active compounds and materials science applications.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. Quantum chemical calculations could be used to examine its molecular and spectroscopic properties.

Chemical Reactions Analysis

The compound could undergo various chemical reactions depending on the conditions. For example, the thiophene and 1,2,4-triazole rings could participate in electrophilic substitution reactions. The sulfanyl group could also react with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. For example, the presence of the sulfanyl group could make the compound polar and potentially soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if the compound is a drug, it could interact with biological targets such as proteins or enzymes. The thiophene and 1,2,4-triazole rings are common in many biologically active compounds.

Future Directions

Future research could focus on synthesizing the compound and studying its properties and potential applications. For example, it could be investigated for its biological activity given the presence of the thiophene and 1,2,4-triazole rings.